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A comprehensive guide for researchers, scientists, and drug development professionals on the
comparative performance of Terephthalic Acid (TPA) copolyesters and Bisphenol A (BPA)
polycarbonates, offering a BPA-free alternative without compromising critical material
properties.

In laboratories and manufacturing facilities dedicated to life sciences, the choice of polymer for
labware, device components, and single-use systems is critical. For decades, Bisphenol A
(BPA) polycarbonate has been a standard due to its high impact strength, optical clarity, and
thermal stability. However, growing health and environmental concerns surrounding BPA, a
known endocrine disruptor, have spurred the adoption of alternative materials.[1][2][3] Among
the leading contenders are TPA (Terephthalic Acid) copolyesters, such as Eastman Tritan™,
which offer a compelling combination of performance, safety, and durability. This guide provides
an objective, data-driven comparison of these two polymer families to aid in material selection
for demanding scientific applications.

Executive Summary: Key Performance Differences

TPA copolyesters have emerged as a viable, BPA-free alternative to polycarbonate,
demonstrating superior chemical resistance, comparable impact strength, and excellent clarity.
While BPA polycarbonate typically exhibits a higher glass transition temperature, modern TPA
copolyesters are engineered to offer robust thermal performance suitable for a wide range of
applications, including those requiring sterilization.
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Quantitative Performance Comparison

The selection of a material for scientific and medical applications hinges on its performance

under specific conditions. The following tables summarize the key quantitative differences

between TPA copolyesters and BPA polycarbonates based on standardized testing

methodologies.

Table 1: Mechanical and Thermal Properties

TPA Copolyester

Property . BPA Polycarbonate Test Method
(e.g., Tritan™)
Notched Izod Impact
600 - 900[1] ~930[1] ASTM D256
Strength (J/m)
Tensile Strength at
) 46 - 58[1] 60 - 65 ASTM D638
Yield (MPa)
Flexural Modulus
15-21 22-24 ASTM D790
(GPa)
Heat Deflection
Temperature (HDT) @ 102 - 108[1] ~130-145[1] ASTM D648
1.82 MPa (°C)
Glass Transition
105 - 120[1] ~145-150[1] DSC
Temperature (Tg) (°C)
Rockwell Hardness
94 - 95[1] ~118 ASTM D785

(L-scale)

Table 2: Durability and Optical Properties After UV Exposure
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Property (after
2500 hrs UV TPA Copolyester BPA Polycarbonate Test Method
exposure)
Yellowness Index
+29[1] +2800[1] ASTM E313

Increase (%)

Notched Izod Impact
Strength Decrease
(%)

-72 (from 390 to 110 -93 (from 990 to 70
J/m)[1] J/m)[1]

ASTM D256

Chemical Resistance: A Critical Advantage for TPA
Copolyesters

For laboratory and drug development environments, resistance to a wide array of chemicals is

paramount. TPA copolyesters exhibit significantly better chemical resistance compared to BPA

polycarbonate, which is susceptible to environmental stress cracking (ESC) when exposed to

common disinfectants, lipids, and certain solvents.[2]

Table 3: Comparative Chemical Resistance
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TPA Copolyester (e.g.,

Chemical Agent . BPA Polycarbonate
Tritan™)

Acids (Dilute) Excellent Good

Acids (Concentrated) Fair to Good Poor (hydrolyzes)[4][5]

Alkaline Solutions

Good to Excellent

Poor (hydrolyzes)[3][4]

Alcohols (Isopropyl, Ethanol)

Excellent[2]

Good to Fair (potential for

crazing)

Lipids and Oils

Excellent

Fair to Poor (stress cracking)

Aggressive Disinfectants (e.qg.,

Quaternary Ammonium

Excellent[2]

Poor (severe stress cracking)

[2]

Compounds)
Ketones (e.g., Acetone) Poor Poor (dissolves)[3]
Aromatic & Chlorinated )

Poor Poor (dissolves)[3]

Hydrocarbons

Ratings are generalized. End-users should always perform specific testing for their application.

Sterilization Compatibility

Sterilization is a non-negotiable step for many medical and scientific products. Both TPA

copolyesters and BPA polycarbonates are compatible with common sterilization methods, but

their performance can differ.

Table 4: Effects of Sterilization Methods

© 2025 BenchChem. All rights reserved.

4/10

Tech Support


https://solutions.covestro.com/-/media/covestro/solution-center/whitepapers/makrolon---the-chemical-resistance.pdf
https://chemistry.stackexchange.com/questions/39460/polycarbonate-resistant-to-chemical
https://www.calpaclab.com/polycarbonate-chemical-compatibility-chart/
https://solutions.covestro.com/-/media/covestro/solution-center/whitepapers/makrolon---the-chemical-resistance.pdf
https://www.ulprospector.com/knowledge/media/2017/06/Chemical-Resistance-to-Disinfectants.pdf
https://www.ulprospector.com/knowledge/media/2017/06/Chemical-Resistance-to-Disinfectants.pdf
https://www.ulprospector.com/knowledge/media/2017/06/Chemical-Resistance-to-Disinfectants.pdf
https://www.calpaclab.com/polycarbonate-chemical-compatibility-chart/
https://www.calpaclab.com/polycarbonate-chemical-compatibility-chart/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3076837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Sterilization Method TPA Copolyester BPA Polycarbonate

) N Susceptible to hydrolysis and
Good hydrolytic stability, ) ]
Autoclave (Steam) o embrittlement with repeated
minimal property loss.

cycles.[6]
Slight decrease in molecular
weight at high doses; Can cause significant
o temporary color shift that yellowing and a reduction in
Gamma Irradiation ) ) )
decays over time.[7] mechanical properties due to

Mechanical properties remain chain scission.[38][9]
stable.[7]

Ethylene Oxide (EtO) Good compatibility.[10] Good compatibility.

Biocompatibility and Safety Profile

The primary driver for seeking alternatives to polycarbonate is the health risk associated with
BPA. TPA copolyesters are inherently BPA-free. For medical devices and drug contact

applications, biocompatibility must be rigorously assessed.

The evaluation of biocompatibility is a risk-management process outlined in the ISO 10993
series of standards. This process determines the necessary testing based on the nature and
duration of the device's contact with the body.
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Risk Management Process (ISO 10993-1)

Device Characterization
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J
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!
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\

Final Risk Assessment
& Regulatory Submission

Click to download full resolution via product page

Caption: ISO 10993 Biocompatibility Evaluation Workflow.
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TPA copolyesters, such as Eastman Tritan™ MX711, have been formulated for medical
devices and have been tested according to FDA/ISO 10993 and USP Class VI standards,
demonstrating a strong safety profile.[10]

Detailed Experimental Protocols

To ensure the validity and comparability of the data presented, standardized test methods are
employed. Below are summaries of the key experimental protocols.

Mechanical & Thermal Testing Workflow

Material Performance Evaluation

Standardized Tests

Heat Deflection Temp.
(ASTM D648)

I

Raw Material Pre%fle Standardlzed w | Flexural Modulus Collect & Analyze M| o e R
(TPA Copolyester or BPA Polycarbonate) (6.0, Injection Molding) | (AsT™M D790) Performance Data = P! P
Notched Izod Impact
(ASTM D256)

Click to download full resolution via product page
Caption: Standardized Mechanical & Thermal Testing Workflow.

1. Notched Izod Impact Strength (ASTM D256): This test measures a material's resistance to
impact. A pendulum hammer is released from a specified height, striking a notched specimen
clamped in a cantilever position.[11][12] The energy absorbed by the specimen to fracture is
measured and reported in Joules per meter (J/m).[11] The notch serves as a stress
concentrator, and the test is indicative of the material's toughness and notch sensitivity.[13]

2. Flexural Modulus (ASTM D790): This method determines the stiffness of a material in

bending. A rectangular specimen is placed on two supports and a load is applied to the center
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at a specified rate.[14] The stress-strain relationship is plotted, and the flexural modulus (the
ratio of stress to strain in flexural deformation) is calculated from the initial linear portion of the
curve.

3. Heat Deflection Temperature (HDT) (ASTM D648): HDT indicates the temperature at which a
polymer deforms under a specified load. A standard test bar is subjected to a constant flexural
stress (commonly 1.82 MPa or 0.455 MPa) while the temperature is increased at a uniform rate
(2°C/minute). The temperature at which the bar deflects a specified distance (0.25 mm) is the
Heat Deflection Temperature.[4]

4. Chemical Resistance (ASTM D543): This practice evaluates the resistance of plastics to
chemical reagents.[1] Test specimens are immersed in the chemical for a specified time and
temperature.[2][15] Changes in weight, dimensions, appearance, and mechanical properties
(like impact strength or tensile strength) are measured and reported to determine the material's
compatibility.[1][3]

Conclusion

For researchers, scientists, and drug development professionals, material selection is a critical
decision that impacts experimental integrity, device reliability, and patient safety. TPA
copolyesters present a high-performance, BPA-free alternative to traditional polycarbonates.
They offer a distinct advantage in chemical resistance to common laboratory and medical-
grade chemicals and disinfectants, while maintaining robust impact strength and optical clarity.
While BPA polycarbonates may offer slightly higher heat resistance, the thermal properties of
advanced TPA copolyesters are sufficient for many applications, including those requiring
sterilization. By carefully considering the quantitative data and experimental evidence,
professionals can confidently select the optimal polymer for their specific needs, ensuring both
performance and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Performance Showdown: TPA Copolyesters Versus
BPA Polycarbonates for Scientific Applications]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b3076837#performance-comparison-of-tpa-
copolyesters-with-bpa-polycarbonates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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